Cas no 17598-81-1 (Tagatose)
Tagatose structure
Product Name:Tagatose
Tagatose Chemical and Physical Properties
Names and Identifiers
-
- Tagatose
- DL-Tagatose
- lyxo-2-Hexulose
- Naturlose
- D-(-)-Tagatose, analytical standard
- NS00069024
- GEO-02222
- W-200517
- UNII-T7A20Y888Y
- 17598-81-1
- NCGC00248704-01
- TAGATOSE [USP-RS]
- HY-42680
- EINECS 201-772-3
- Tagatose, D- (8CI)
- D-TAGATOSE [FCC]
- AKOS015856492
- T1501
- Q414089
- DB04936
- CHEBI:47693
- TAGATOSE, D- [II]
- D-(-)-Tagatose, >=98.5%
- BJHIKXHVCXFQLS-PQLUHFTBSA-N
- CS-0028435
- CHEMBL1236183
- s5387
- AKOS015902493
- AS-44378
- Tagatose (NF)
- CCG-266424
- Tagatose, D-
- TAGATOSE [MART.]
- MFCD00134449
- Tagatose [NF]
- D09007
- d-lyxo-hexulose
- 87-81-0
- SCHEMBL4035
- D-TAGATOSE [MI]
- (3S,4S,5R)-1,3,4,5,6-pentahydroxyhexan-2-one
- REl-(3S,4S,5R)-1,3,4,5,6-pentahydroxyhexan-2-one
- A11737
- Tagatose, United States Pharmacopeia (USP) Reference Standard
- T7A20Y888Y
- keto-D-tagatose
-
- Inchi: 1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h3,5-9,11-12H,1-2H2/t3-,5+,6-/m1/s1
- InChI Key: BJHIKXHVCXFQLS-PQLUHFTBSA-N
- SMILES: O[C@H]([C@@H](C(CO)=O)O)[C@@H](CO)O
Computed Properties
- Exact Mass: 180.063
- Monoisotopic Mass: 180.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 118A^2
- XLogP3: -3.2
Experimental Properties
- Density: 1.3890 (rough estimate)
- Boiling Point: 272.96°C (rough estimate)
- Flash Point: 301.5°C
- Refractive Index: 1.6630 (estimate)
Tagatose Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
17598-81-1 (Tagatose) Related Products
- 87-79-6(L-Sorbose)
- 53188-23-1((3S,4R,5R)-1,3,4,5,6-Pentahydroxyhexan-2-one)
- 139657-62-8(D-Ribose-5-13C)
- 131771-47-6(D-2-13CXylulose (~0.4 M in Water))
- 87-81-0(D-Tagatose)
- 3615-56-3(D-Sorbose)
- 8013-17-0(Invertose)
- 131771-71-6(D-erythro-2-Pentulose-2-13C(9CI))
- 7776-48-9(L-Fructose (~1.1 M aqueous solution))
- 57-48-7(D-Fructose)
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